Cas no 110960-75-3 (5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester
• CAS No: 110960-75-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 129038
• PubChem ID: 13192894
• Update Time: 2025-06-03

5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester
• ethyl 4-ethylpyrimidine-5-carboxylate
• ETHYL-4-ETHYL-5-PYRIMIDINE CARBOXYLATE
• ethyl 4-ethyl-5-pyrimidine carboxylate
• ethyl4-ethylpyrimidine-5-carboxylate
• FT-0693326
• AKOS006240454
• EN300-685315
• 3-AMINO-3-[5-(4-NITROPHENYL)-FURAN-2-YL]-PROPIONICACIDAMIDE
• DTXSID50526169
• 110960-75-3
• SCHEMBL8682515

• Inchi： 1S/C9H12N2O2/c1-3-8-7(5-10-6-11-8)9(12)13-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ZHOXGOGTWSQQFB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN=C1CC)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08000
• LogP: 1.21570

Additional information on 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester

Recent Advances in the Study of 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester (CAS: 110960-75-3)

In recent years, the compound 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester (CAS: 110960-75-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for more complex molecules. The compound's unique chemical structure, characterized by the ethyl ester and ethyl substituents on the pyrimidine ring, makes it a versatile intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and optimization of 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in high-throughput screening and medicinal chemistry applications.

One of the key findings from recent research is the compound's role as a precursor in the synthesis of novel kinase inhibitors. Kinases are a major target in oncology and other therapeutic areas, and the ability to efficiently synthesize and modify pyrimidine-based compounds like 110960-75-3 opens new avenues for drug development. Preliminary in vitro studies have shown promising activity against specific kinase targets, although further optimization and in vivo testing are required to fully assess its therapeutic potential.

Another area of exploration is the compound's potential use in agrochemical applications. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and researchers are investigating whether 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester can be tailored for such uses. Early-stage studies suggest that modifications to the ester group could enhance its bioactivity and selectivity, making it a candidate for further development in crop protection.

Despite these promising developments, challenges remain in scaling up the synthesis of 110960-75-3 and ensuring its stability under various conditions. Researchers are also exploring greener synthetic routes to minimize environmental impact, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical and agrochemical industries.

In conclusion, 5-Pyrimidinecarboxylicacid, 4-ethyl-, ethyl ester (CAS: 110960-75-3) represents a valuable compound with diverse applications in drug discovery and agrochemical research. Ongoing studies aim to further elucidate its mechanisms of action, optimize its synthesis, and expand its utility in these fields. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic and agricultural solutions.